Cas no 1539278-01-7 (Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate)

• Product Name: Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate
• CAS No: 1539278-01-7
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 4934095
• Update Time: 2025-10-28

Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate

• Inchi： 1S/C16H26O2/c1-18-15(17)14-11-16(14)9-7-13(8-10-16)12-5-3-2-4-6-12/h12-14H,2-11H2,1H3
• InChI Key： QXBCYMJVTLLOPI-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC21CCC(C1CCCCC1)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate

Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate (CAS No. 1539278-01-7): An Overview

Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate (CAS No. 1539278-01-7) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its spirocyclic framework and cyclohexyl substituent, offers a range of potential applications, from pharmaceuticals to advanced materials. In this article, we will delve into the chemical structure, synthesis methods, and recent research developments surrounding this intriguing molecule.

The chemical structure of Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate is defined by its spirocyclic core, which consists of a cyclohexane ring fused to an octane ring at a single carbon atom. The presence of the cyclohexyl group and the methyl ester functionality adds to its complexity and versatility. This structure not only confers unique physical and chemical properties but also provides a platform for further functionalization and derivatization.

In terms of synthesis, several methods have been reported in the literature for the preparation of Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate. One common approach involves the intramolecular cyclization of a suitable precursor, often through a ring-closing metathesis (RCM) reaction or a Diels-Alder reaction. These methods have been optimized to achieve high yields and stereoselectivity, making them suitable for large-scale production.

Recent research has highlighted the potential of Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate in various applications. In medicinal chemistry, this compound has shown promise as a lead structure for the development of new drugs. Its spirocyclic framework provides a rigid scaffold that can enhance the binding affinity and selectivity of drug candidates. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities, making them attractive candidates for further drug development.

In addition to its pharmaceutical applications, Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate has also been explored in materials science. The unique structural features of this compound make it an excellent candidate for the design of advanced materials with tailored properties. For example, researchers have synthesized polymers incorporating this spirocyclic unit, which exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as aerospace engineering and electronics.

The physical properties of Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate are also noteworthy. It is typically obtained as a colorless solid with a high melting point, which makes it suitable for use in various industrial processes. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its handling and processing in laboratory settings.

From an environmental perspective, the synthesis and use of Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate are generally considered safe when proper safety protocols are followed. However, as with any chemical compound, it is important to handle it with care and adhere to established guidelines for storage and disposal.

In conclusion, Methyl 6-cyclohexylspiro[2.5]octane-1-carboxylate (CAS No. 1539278-01-7) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique spirocyclic structure provides a robust platform for further functionalization and derivatization, making it an attractive target for both academic research and industrial development. As research in this area continues to advance, we can expect to see new insights and innovations that further expand the utility of this fascinating molecule.